Cas no 19320-06-0 (4,4'-{[2-(2-fluorophenyl)dihydropyrimidine-1,3(2H,4H)-diyl]dimethanediyl}bis[N,N-bis(2-chloroethyl)-3-methylaniline])

• Product name: 4,4'-{[2-(2-fluorophenyl)dihydropyrimidine-1,3(2H,4H)-diyl]dimethanediyl}bis[N,N-bis(2-chloroethyl)-3-methylaniline]
• CAS No: 19320-06-0
• MF: C₃₄H₄₃Cl₄FN₄
• MW: 668.542428255081
• CID: 908020
• PubChem ID: 417732

4,4'-{[2-(2-fluorophenyl)dihydropyrimidine-1,3(2H,4H)-diyl]dimethanediyl}bis[N,N-bis(2-chloroethyl)-3-methylaniline] Chemical and Physical Properties

Names and Identifiers

• 4,4'-{[2-(2-fluorophenyl)dihydropyrimidine-1,3(2H,4H)-diyl]dimethanediyl}bis[N,N-bis(2-chloroethyl)-3-methylaniline]
• NSC-94906
• NSC94906
• 19320-06-0
• DTXSID30329150
• 4,4'-{[2-(2-Fluorophenyl)dihydropyrimidine-1,3(2H,4H)-diyl]bis(methylene)}bis[N,N-bis(2-chloroethyl)-3-methylaniline]

• Inchi： InChI=1S/C34H43Cl4FN4/c1-26-22-30(40(18-12-35)19-13-36)10-8-28(26)24-42-16-5-17-43(34(42)32-6-3-4-7-33(32)39)25-29-9-11-31(23-27(29)2)41(20-14-37)21-15-38/h3-4,6-11,22-23,34H,5,12-21,24-25H2,1-2H3
• InChI Key： TXBLQCYQCWLYEK-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)N(CCCl)CCCl)CN2CCCN(C2C3=CC=CC=C3F)CC4=C(C=C(C=C4)N(CCCl)CCCl)C

Computed Properties

• Exact Mass: 666.22309
• Monoisotopic Mass: 666.222586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 15
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų
• XLogP3: 8.5

Experimental Properties

• PSA: 12.96